Cas no 33186-15-1 (2-(piperidin-1-yl)-1,3-benzothiazol-6-ol)

• Product Name: 2-(piperidin-1-yl)-1,3-benzothiazol-6-ol
• CAS No: 33186-15-1
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• MDL: MFCD02938048
• CID: 4644835
• PubChem ID: 23821289
• Update Time: 2025-06-07

2-(piperidin-1-yl)-1,3-benzothiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-yl)benzo[d]thiazol-6-ol
• 6-Benzothiazolol, 2-(1-piperidinyl)-
• 2-(piperidin-1-yl)-1,3-benzothiazol-6-ol

• MDL： MFCD02938048
• Inchi： 1S/C12H14N2OS/c15-9-4-5-10-11(8-9)16-12(13-10)14-6-2-1-3-7-14/h4-5,8,15H,1-3,6-7H2
• InChI Key： VSKVBDBBUYGNJF-UHFFFAOYSA-N
• SMILES： S1C2=CC(O)=CC=C2N=C1N1CCCCC1

Additional information on 2-(piperidin-1-yl)-1,3-benzothiazol-6-ol

Introduction to 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol (CAS No. 33186-15-1)

2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol, also known by its CAS number 33186-15-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol.

The chemical structure of 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol is characterized by a benzothiazole core linked to a piperidine ring through a carbon atom at the 2-position. The presence of the hydroxyl group at the 6-position adds to its reactivity and potential for forming hydrogen bonds. This unique structure contributes to its ability to interact with various biological targets, making it a valuable molecule in drug discovery and development.

The synthesis of 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol has been extensively studied and can be achieved through several routes. One common method involves the reaction of 2-chloro-6-hydroxybenzothiazole with piperidine in a suitable solvent such as ethanol or dimethylformamide (DMF). The reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another approach involves the condensation of 2-aminothiophenol with an appropriate piperidine derivative followed by cyclization to form the benzothiazole ring.

Recent research has highlighted the potential of 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol has also been investigated for its antitumor effects. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol could be developed as a novel anticancer agent for treating various types of cancer.

The neuroprotective properties of 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol have also been explored. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as amyloid-beta peptides. This makes it a potential therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

To further validate its therapeutic potential, clinical trials are being conducted to evaluate the safety and efficacy of 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-(Piperidin-1-yl)-1,3-benzothiazol-6-ol (CAS No. 33186-15-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating a wide range of diseases.